(Z)-2-cyano-3-(5-nitrothiophen-3-yl)-N-(2-phenylethyl)prop-2-enamide

• IUPAC Name: (Z)-2-cyano-3-(5-nitrothiophen-3-yl)-N-(2-phenylethyl)prop-2-enamide
• InChI: InChI=1S/C16H13N3O3S/c17-10-14(8-13-9-15(19(21)22)23-11-13)16(20)18-7-6-12-4-2-1-3-5-12/h1-5,8-9,11H,6-7H2,(H,18,20)/b14-8-
• InChI Key: KHSJKTZYDNQWIK-ZSOIEALJSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C(=CC2=CSC(=C2)[N+](=O)[O-])C#N
• Isomeric SMILES: C1=CC=C(C=C1)CCNC(=O)/C(=C\C2=CSC(=C2)[N+](=O)[O-])/C#N
• Molecular Formula: C16H13N3O3S
• Molecular Weight: 327.4 g/mol
• CAS No.: 1259227-55-8

Description

(Z)-2-cyano-3-(5-nitrothiophen-3-yl)-N-(2-phenylethyl)prop-2-enamide is a useful research compound. Its molecular formula is C16H13N3O3S and its molecular weight is 327.36. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Polymers

Research has led to the development of new fluorescent crosslinked aromatic polyamides containing thiophene and furane groups. These polymers exhibit high emission fluorescence due to the crosslinking of vinyl bonds and are potential candidates for heat-sensitive device applications. The fluorescence can be activated or quenched based on thermal processes, highlighting their adaptability in various applications (Sánchez et al., 2015).

Photoluminescence

A study on π-extended fluorene derivatives, including nitro group-containing compounds, has shown these materials possess high fluorescence quantum yields. This property makes them suitable for applications where high visibility and distinct emission colors are required, such as in sensors and light-emitting devices (Kotaka, Konishi, & Mizuno, 2010).

Fluorescence Derivatisation

Another application involves the fluorescence derivatisation of amino acids, using compounds to create strongly fluorescent derivatives. These derivatives have potential applications in biological assays, providing a method to visually track or analyze biological molecules under physiological conditions (Frade et al., 2007).

Synthesis of Disperse Dyes

The synthesis of disperse dyes based on enaminones is another area of application. These dyes have been found to exist in a stable form and are used in the coloring of synthetic fibers. The process involves coupling reactions that yield vibrant colors suitable for industrial applications (Elapasery et al., 2020).

Chemical Synthesis and Catalysis

In chemical synthesis, these compounds serve as precursors for the creation of various organic structures, including pyridine products from reactions with methyl 3-oxobutanoate. Such reactions are foundational in developing new chemical entities that can be further utilized in medicinal chemistry and materials science (O'callaghan et al., 1999).